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Compound of Interest

Compound Name: 6-Bromo-4-fluoroindolin-2-one

Cat. No.: B1292659

Essential Safety and Handling Guide for 6-
Bromo-4-fluoroindolin-2-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and
disposal of 6-Bromo-4-fluoroindolin-2-one (CAS RN: 1000341-00-3). Adherence to these
procedures is vital for ensuring laboratory safety and minimizing environmental impact. The
following recommendations are based on best practices for handling similar halogenated
organic compounds.

Personal Protective Equipment (PPE)

When handling 6-Bromo-4-fluoroindolin-2-one, a comprehensive approach to personal
protection is mandatory to prevent skin and eye contact, inhalation, and ingestion.

Recommended PPE includes:
e Eye and Face Protection:
o Safety glasses with side-shields are a minimum requirement.

o Chemical safety goggles should be worn when there is a risk of splashing.
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o Aface shield, in addition to goggles, is recommended for procedures with a higher risk of
splashing or aerosol generation.[1][2][3]

» Hand Protection:
o Chemically resistant gloves, such as nitrile or neoprene, must be worn.

o Gloves should be inspected for any signs of degradation or puncture before use and
disposed of after handling the compound.[1]

e Body Protection:
o Alaboratory coat is required.

o For larger quantities or procedures with a higher risk of exposure, chemical-resistant
coveralls or an apron should be used.[1][2]

o Respiratory Protection:

o Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[4]

o If there is a risk of generating dust or aerosols, a respirator may be necessary. The
appropriate type of respirator should be determined by a qualified safety professional
based on the specific operational conditions.[2]

Chemical and Physical Properties

A summary of key data for 6-Bromo-4-fluoroindolin-2-one is presented below. This
information is essential for safe handling and storage.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.epa.gov/emergency-response/personal-protective-equipment
https://blog.storemasta.com.au/examples-of-ppe-for-various-dangerous-goods-classes
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.epa.gov/emergency-response/personal-protective-equipment
https://blog.storemasta.com.au/examples-of-ppe-for-various-dangerous-goods-classes
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12141~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2013:03:15~~2%206-Dibromo-4-fluoroaniline~~
https://blog.storemasta.com.au/examples-of-ppe-for-various-dangerous-goods-classes
https://www.benchchem.com/product/b1292659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

CAS Number

1000341-00-3[5]

Molecular Formula

CsHsBrFNOJ[5]

Typically an off-white to light brown solid (based

Appearance o

on similar compounds)|[6]

Store in a cool, dry, well-ventilated area under
Storage an inert atmosphere (e.g., nitrogen or argon) at

2-8°C.[6]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 6-Bromo-4-fluoroindolin-2-one is critical to maintaining a

safe laboratory environment.

e Preparation:

o Ensure the work area, specifically the chemical fume hood, is clean and uncluttered.

o Verify that all necessary PPE is available and in good condition.

o Have spill control materials (e.g., absorbent pads, sand) readily accessible.

» Weighing and Transfer:

o Conduct all weighing and transfer operations within a chemical fume hood to minimize

inhalation exposure.

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid compound.

o Close the container tightly immediately after use.

» Reaction Setup:

o When setting up reactions, ensure all glassware is properly secured.
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o If heating the compound, use a well-controlled heating source (e.g., heating mantle, oil
bath) and monitor the temperature closely.

e Post-Handling:
o Thoroughly clean the work area and any equipment used.
o Remove PPE in the designated area, avoiding cross-contamination.
o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of 6-Bromo-4-fluoroindolin-2-one and associated waste is crucial to prevent
environmental contamination and comply with regulations.

o Waste Segregation:

o All solid waste contaminated with 6-Bromo-4-fluoroindolin-2-one (e.g., gloves, weighing
paper, absorbent pads) should be placed in a clearly labeled, sealed hazardous waste
container.

o Solutions containing the compound should be collected in a separate, labeled hazardous
waste container for halogenated organic waste.

e Container Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "6-Bromo-4-fluoroindolin-2-one".

» Disposal Procedure:

o Dispose of all waste through your institution's environmental health and safety (EHS)
office.[7]

o Do not dispose of this chemical down the drain or in regular trash.

Workflow for Safe Handling
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The following diagram illustrates the key steps for the safe handling of 6-Bromo-4-
fluoroindolin-2-one, from initial preparation to final disposal.

Safe Handling Workflow for 6-Bromo-4-fluoroindolin-2-one
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Caption: Workflow for the safe handling of 6-Bromo-4-fluoroindolin-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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